Cas no 4555-00-4 (Ethanaminium,N,N,N-trimethyl-2-[(1-oxobutyl)thio]-)

Ethanaminium,N,N,N-trimethyl-2-[(1-oxobutyl)thio]- Properties

Names and Identifiers

• Ethanaminium,N,N,N-trimethyl-2-[(1-oxobutyl)thio]-
• 2-butanoylsulfanylethyl(trimethyl)azanium
• Butyrylthiocholine
• 2-(Butyrylsulfanyl)-N,N,N-trimethylethanaminium
• Ethanaminium, N,N,N-trimethyl-2-((1-oxobutyl)thio)-
• (Propylcarbonylthioethyl)trimethylammonium iodide
• N,N,N-TRIMETHYL-2-((1-OXOBUTYL)THIO)ETHANAMINIUM
• CHEMBL139908
• butanoylthiocholine
• DB04250
• K8D83KI04M
• CHEBI:41055
• DTXSID00196553
• CHEMBL148530
• UNII-K8D83KI04M
• 2ha7
• BDBM8978
• Q27095072
• InChI=1/C9H20NOS/c1-5-6-9(11)12-8-7-10(2,3)4/h5-8H2,1-4H3/q+1
• AWBGQVBMGBZGLS-UHFFFAOYSA-
• S-butanoylthiocholine
• SCHEMBL570209
• 4555-00-4
• s-butyrylthiocholine
• 2-butanoylsulfanylethyl-trimethylazanium iodide
• 2-(butanoylsulfanyl)-N,N,N-trimethylethan-1-aminium
• 2-(butanoylsulfanyl)-N,N,N-trimethylethanaminium
• NS00068685
• +Expand

• InChIKey： AWBGQVBMGBZGLS-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H20NOS/c1-5-6-9(11)12-8-7-10(2,3)4/h5-8H2,1-4H3/q+1
• SMILES： C[N+](C)(C)CCSC(=O)CCC

Computed Properties

• Exact Mass: 190.1267
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 190.12656
• Heavy Atom Count: 12
• Complexity: 140
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: nothing
• Surface Charge: 1
• Topological Polar Surface Area: 42.4

Experimental Properties

• PSA: 17.07
• Boiling Point: °Cat760mmHg
• Flash Point: °C